2-amino-N-benzyl-5-fluorobenzamide

• IUPAC Name: 2-amino-N-benzyl-5-fluorobenzamide
• InChI: InChI=1S/C14H13FN2O/c15-11-6-7-13(16)12(8-11)14(18)17-9-10-4-2-1-3-5-10/h1-8H,9,16H2,(H,17,18)
• InChI Key: SMZUEWRPXQGTOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C=CC(=C2)F)N
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

Molecular Structure Analysis

The molecular formula of “2-amino-N-benzyl-5-fluorobenzamide” is C7H7FN2O. The InChI Key is RHJMYIPLYKQZJM-UHFFFAOYSA-N. The SMILES representation is NC(=O)C1=C(N)C=CC(F)=C1.

Physical And Chemical Properties Analysis

The compound “2-amino-N-benzyl-5-fluorobenzamide” is a crystal - powder with a color ranging from white to pale yellow to brown. It has a molecular weight of 154.14. It is stored at room temperature.

Scientific Research Applications

PET Imaging and Receptor Studies

PET Imaging with σ Receptors N-(N-Benzylpiperidin-4-yl)-2-[18F]fluorobenzamide has been synthesized and evaluated as a potential σ receptor radioligand. It demonstrated high affinity and selectivity for σ receptors, suggesting its utility in PET imaging for the study of σ receptors in humans (Shiue et al., 1997).

Detection in Breast Cancer The same compound has also shown promise as a PET imaging agent for breast cancer detection. In vivo studies in SCID mice bearing breast cancer tumors indicated high uptake of the compound, with significant tumor/muscle and tumor/blood ratios. These findings suggest its potential as a ligand for PET imaging of breast cancer (Shiue et al., 2000).

Fluorescence and Detection

Fluorescent Probes for Metal Ions Carbazolone-substituted 2-aminobenzamides have been developed as fluorescent probes for detecting metal ions like Cd2+ and Zn2+. These probes exhibit a unique transformation from “off–on” to “on–off” molecular switches, dependent on the substitution position of the fluorophore. This property allows for the selective detection of these metal ions, showcasing the versatility of 2-aminobenzamide derivatives in creating sensitive and selective fluorescence-based sensors (Xu et al., 2014).

Chemical Synthesis and Applications

Synthesis of Fluorobenzamides The study of N-fluorobenzamide-directed formal [4+2] cycloaddition reaction with maleic anhydride has been reported. This process resulted in the production of fluorescent 1-amino-2,3-naphthalic anhydrides in good yields. The reaction demonstrates the synthetic versatility of fluorobenzamides and their potential applications in creating fluorescent compounds for various purposes (Lu et al., 2022).

Antitumor Activity

Antitumor Properties of Benzothiazoles Amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles have been evaluated preclinically. The findings indicate that these prodrugs revert to their parent amine rapidly in vivo, exhibiting potent antitumor properties against specific carcinoma cell lines, and thus showing promise for clinical evaluation (Bradshaw et al., 2002).

Safety and Hazards

The compound “2-amino-N-benzyl-5-fluorobenzamide” is associated with several hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.